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Compound of Interest

Compound Name: AC-green

Cat. No.: B11932782 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AC-green, also known as VDP-green, is a novel fluorescent probe designed for the specific

imaging of vicinal dithiol proteins (VDPs) within living systems.[1][2][3] VDPs, characterized by

the presence of two spatially proximate thiol groups, are crucial in maintaining cellular redox

homeostasis, and their dysregulation has been implicated in various diseases. AC-green offers

a valuable tool for investigating the roles of VDPs in cellular signaling and pathology. This guide

provides a comprehensive overview of the initial characterization of AC-green, including its

photophysical properties, detailed experimental protocols for its use, and visualization of its

mechanism of action.

Core Photophysical Properties
The utility of a fluorescent probe is defined by its photophysical parameters. While specific

quantitative data for the quantum yield and molar extinction coefficient of AC-green are not

publicly available in the literature, this section outlines the known properties and provides

standardized protocols for their determination.
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Property Value/Description

Excitation Maximum (λex) 400 nm[1][2]

Emission Maximum (λem) 475 nm

Quantum Yield (Φ)
Not specified in literature. A high quantum yield

is desirable for bright fluorescent probes.

Molar Extinction Coefficient (ε) Not specified in literature.

Photostability
Described as high, but quantitative data is not

available.

Fluorescence Enhancement
>60-fold increase in emission in aqueous

solution upon binding to VDPs.

Specificity

High sensitivity for VDPs with no significant

interference from other biological thiols, amino

acids, or inorganic salts.

Toxicity
Low cytotoxicity reported in HepG2 and HeLa

cells.

Mechanism of Action
AC-green is a β-allyl carbamate-based probe. Its fluorescence is quenched in its unbound

state. Upon interaction with the vicinal dithiol groups of a target protein, a reaction is triggered

that releases the fluorophore from the quenching moiety, resulting in a significant increase in

fluorescence intensity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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